Cas no 41964-42-5 (2,4(1H,3H)-Pyrimidinedione, 6-(methylamino)-5-nitro-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 6-(methylamino)-5-nitro-
• CAS No: 41964-42-5
• MF: C₅H₆N₄O₄
• MW: 186.1255402565
• CID: 334936
• PubChem ID: 333982
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 6-(methylamino)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-(methylamino)-5-nitro-
• 6-(methylamino)-5-nitro-1H-pyrimidine-2,4-dione
• 2,4-Pyrimidinedione,1,2,3,4-tetrahydro-6-(methylamino)-5-nitro
• 5-Nitro-4-methylamino-uracil
• 6-(Methylamino)-5-nitro-2,4(1H,3H)-pyrimidinedione
• 6-methylamino-5-nitro-1H-pyrimidine-2,4-dione
• AC1L7EFM
• CTK1D8837
• NSC338148
• 41964-42-5
• 6-(Methylamino)-5-nitropyrimidine-2,4(1H,3H)-dione
• NSC-338148
• 6-(Methylamino)-5-nitro-2,4(1H,3H)-pyrimidinedione #
• IJFNNWYKLVJVLY-UHFFFAOYSA-N
• DTXSID90318944

• Inchi： 1S/C5H6N4O4/c1-6-3-2(9(12)13)4(10)8-5(11)7-3/h1H3,(H3,6,7,8,10,11)
• InChI Key： IJFNNWYKLVJVLY-UHFFFAOYSA-N
• SMILES： O=C1C(=C(NC)NC(N1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 186.03898
• Monoisotopic Mass: 186.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 113.37
• LogP: 0.43390